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Compound Name:
2-Bromo-1-chloro-3,5-

difluorobenzene

Cat. No.: B1524275 Get Quote

An In-depth Technical Guide to the Safe Handling of 2-Bromo-1-chloro-3,5-difluorobenzene

Introduction: Understanding the Molecule
2-Bromo-1-chloro-3,5-difluorobenzene is a halogenated aromatic compound with the

molecular formula C₆H₂BrClF₂.[1] Its unique substitution pattern makes it a valuable and

versatile intermediate in modern organic synthesis, particularly within the fields of

pharmaceutical and agrochemical development.[2][3] The presence of bromine, chlorine, and

fluorine atoms on the benzene ring provides multiple reactive sites for various cross-coupling

reactions, nucleophilic substitutions, and other transformations, enabling the construction of

complex molecular architectures.[1]

However, the same reactivity and chemical properties that make this compound useful also

necessitate a thorough understanding of its potential hazards. This guide, intended for

laboratory researchers and drug development professionals, provides a comprehensive

overview of the safety protocols and handling procedures required to work with 2-Bromo-1-
chloro-3,5-difluorobenzene responsibly. The causality behind each recommendation is

explained to foster a deep-rooted culture of safety and scientific integrity.

Section 1: Physicochemical and Hazard Profile
A foundational aspect of safe handling is a complete understanding of the compound's physical

properties and inherent hazards. This data informs every aspect of risk assessment, from
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storage to emergency response.

1.1: Physical and Chemical Properties
The compound is typically a colorless to light yellow liquid or crystalline solid under standard

conditions.[2] Its solubility in common organic solvents like ethanol, acetone, and ether

facilitates its use in a variety of reaction media.[2]

Property Value Source

CAS Number 1020198-58-6 [4]

Molecular Formula C₆H₂BrClF₂ [1][4]

Molecular Weight 227.43 g/mol [1][4]

Appearance
Colorless to light yellow liquid

or crystalline solid
[2]

Boiling Point
~184-200 °C

(Predicted/Reported)
[2]

Melting Point ~85-87 °C [2]

Density ~1.81-1.86 g/cm³ (Predicted) [2]

Solubility
Soluble in organic solvents

(e.g., ether, methanol)
[2][3]

1.2: GHS Hazard Identification and Classification
According to the Globally Harmonized System (GHS), 2-Bromo-1-chloro-3,5-
difluorobenzene is classified as a hazardous substance. The primary risks are associated with

irritation and acute toxicity.[4] Understanding these classifications is not merely a regulatory

formality; it is the scientific basis for all subsequent safety protocols.
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Hazard Class GHS Code Hazard Statement Source

Acute Toxicity, Oral H302 Harmful if swallowed [4]

Skin

Corrosion/Irritation
H315 Causes skin irritation [4][5]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation
[4][6]

Specific Target Organ

Toxicity (Single

Exposure)

H335
May cause respiratory

irritation
[4][6]

These classifications mandate that the compound must be handled with appropriate

engineering controls and personal protective equipment to prevent exposure via ingestion, skin

contact, eye contact, or inhalation.[2]

Section 2: The Core of Safety: Risk Assessment and
Mitigation
Every experimental protocol involving 2-Bromo-1-chloro-3,5-difluorobenzene must begin

with a thorough risk assessment. The key is to move from hazard identification to risk mitigation

through a combination of engineering controls, administrative procedures, and personal

protective equipment.

2.1: Engineering Controls - The First Line of Defense
The most effective way to prevent exposure is to physically remove the hazard from the

operator's breathing zone and prevent environmental release.

Chemical Fume Hood: Due to its classification for respiratory irritation (H335), all

manipulations of this compound, including weighing, transferring, and use in reactions, must

be performed inside a certified chemical fume hood.[4][6] This is a non-negotiable control to

ensure vapors or dusts are effectively captured and exhausted.

Ventilation: The laboratory must be well-ventilated to handle any fugitive emissions.[7]

Eyewash stations and safety showers must be located in the immediate vicinity of the
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workstation for rapid response in case of accidental contact.[7][8]

2.2: Personal Protective Equipment (PPE) - The Last
Barrier
PPE is essential to protect against residual risks that cannot be eliminated by engineering

controls. The selection of PPE must be directly correlated with the identified hazards.
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Protection Type Recommended Equipment
Rationale and Best
Practices

Eye and Face Protection
Chemical safety goggles and

face shield

Standard safety glasses are

insufficient. Chemical splash

goggles that form a seal

around the eyes are required

to protect against splashes, as

the compound is a serious eye

irritant (H319).[6][8] A face

shield should be worn over

goggles during procedures

with a higher risk of splashing.

Hand Protection
Chemically resistant gloves

(Nitrile, Neoprene)

To prevent skin irritation

(H315), gloves are mandatory.

[4][5] Nitrile or neoprene

gloves provide adequate

protection for incidental

contact. Always check

manufacturer compatibility

charts and change gloves

immediately if contamination is

suspected.[9]

Body Protection
Laboratory coat, protective

apron

A flame-resistant lab coat

should be worn and kept fully

buttoned. For larger-scale

operations or when there is a

significant risk of splashing, a

chemically impervious apron

should be worn over the lab

coat.[6][9]

Respiratory Protection NIOSH/MSHA-approved

respirator

While a fume hood is the

primary control, a respirator

with an organic vapor cartridge

may be required for
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emergency situations or if

engineering controls fail.[8][10]

Section 3: Standard Operating Procedures (SOPs)
Adherence to validated protocols is critical for ensuring safety and reproducibility. The following

workflows are designed to be self-validating systems for common laboratory manipulations.

3.1: Workflow for Safe Weighing and Dispensing
This diagram illustrates the critical steps and decision points for safely handling the compound

from storage to use.

1. Don PPE
(Goggles, Face Shield, Lab Coat, Gloves)

2. Verify Fume Hood
Functionality

3. Prepare Workspace
(Absorbent liner, spatula, weigh boat)

4. Retrieve Chemical
from Storage

5. Transfer to Weigh Boat
(Inside Fume Hood)

6. Weigh Required Amount

7. Tightly Seal
Source Container

8. Return Source to Storage

9. Dispose of Contaminated
Weigh Boat into Hazardous Waste

10. Decontaminate Workspace
and Spatula

11. Remove PPE and
Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for weighing 2-Bromo-1-chloro-3,5-difluorobenzene.

3.2: Storage and Incompatibility
Proper storage is crucial to maintain the chemical's integrity and prevent hazardous reactions.
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Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area.[8][11]

The storage location should be a designated area for hazardous chemicals, away from heat,

sparks, or open flames.[2][12]

Incompatibilities: Avoid contact with strong oxidizing agents.[2][8] Reactions with strong

oxidizers can be exothermic and potentially violent, releasing hazardous fumes.

Section 4: Emergency Response Protocols
Preparedness is paramount. All personnel must be trained on how to respond to accidental

exposures and releases.

4.1: First Aid Measures
Immediate and appropriate first aid can significantly reduce the severity of an injury.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[7] Seek immediate medical attention.[2]

Skin Contact: Remove all contaminated clothing and wash the affected area with soap and

plenty of water.[5] If skin irritation persists, seek medical advice.[7]

Inhalation: Move the victim to fresh air. If breathing is difficult, provide oxygen. If not

breathing, give artificial respiration. Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.[13][14]

4.2: Spill Response
A calm and systematic response to a chemical spill is essential to ensure safety.
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Major Spill Response Minor Spill Response

Spill Occurs

Assess Situation
(Size, Location, Ventilation)

Evacuate Area
Alert Others

Is Spill Major
(>100 mL or Uncontrolled)?

Contact Emergency Services
(e.g., EH&S)

Yes

Don Appropriate PPE

No

Isolate the Area
Restrict Access

Contain with Inert Absorbent
(Sand, Vermiculite)

Collect into a Labeled
Hazardous Waste Container

Decontaminate Spill Area

Click to download full resolution via product page

Caption: Decision tree for responding to a chemical spill.
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For any spill, avoid breathing vapors and ensure adequate ventilation.[3][6] Use non-sparking

tools for cleanup to prevent ignition if any flammable solvents are present.[8][11]

Section 5: Waste Disposal
2-Bromo-1-chloro-3,5-difluorobenzene and any materials contaminated with it are

considered hazardous waste.[13]

Collection: Collect waste in a clearly labeled, sealed container compatible with the chemical.

[10]

Disposal: Disposal must be handled by a licensed hazardous waste disposal company.[10]

Do not pour this chemical down the drain or dispose of it with regular trash.[13] Adherence to

all local, state, and federal regulations is mandatory.[10]

Conclusion
2-Bromo-1-chloro-3,5-difluorobenzene is a powerful tool for chemical synthesis. Its potential,

however, can only be safely unlocked through a disciplined and informed approach to handling.

By understanding its chemical properties, rigorously applying engineering controls and PPE,

adhering to established protocols, and being prepared for emergencies, researchers can

mitigate the risks and continue to drive innovation in science and medicine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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